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Article List
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Dihydroseselin: A Novel Compound in Chemical BiopharmaceuticalsIn the ever-evolving landscape of chemical biopharmaceuticals, the discovery of novel bioactive molecules is paramount to addressing unmet medical needs. Among the diverse classes of natural and synthetic compounds, coumarin derivatives have long held a prominent position due to their wide-ranging pharmacological properties. One such derivative, Dihydroseselin , has recently emerged as a compound...
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Cytosporone B: A Novel Compound in Chemical BiopharmaceuticalsIn the rapidly evolving landscape of chemical biopharmaceuticals, the search for novel natural products with high specificity and low toxicity remains a paramount objective. Among the myriad of compounds being investigated, Cytosporone B (Csn-B) has emerged as a fascinating candidate. Originally isolated from the endophytic fungus *Cytospora* sp., this octaketide derivative has garnered...
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The Therapeutic Potential of Calycanthoside in Modern BiopharmaceuticalsIn the ever-evolving landscape of biopharmaceutical discovery, natural products continue to serve as an invaluable reservoir of bioactive scaffolds. Among these, calycanthoside, a naturally occurring alkaloid glycoside derived from the plant *Calycanthus floridus* (Carolina allspice) and related species within the Calycanthaceae family, has emerged as a compound of significant interest....
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Nothofagin: A Promising Compound in Chemical BiopharmaceuticalsIn the ongoing quest to discover novel bioactive molecules with therapeutic potential, natural products continue to serve as an invaluable reservoir. Among the myriad of phytochemicals, nothofagin—a rare C-glycosylated dihydrochalcone primarily isolated from the heartwood of Nothofagus fusca (New Zealand red beech) and certain species of Helichrysum —has emerged as a compound of significant...
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Isolation and Characterization of Procyanidin A3 from Natural Sources: A Novel Lead for Biopharmaceutical ApplicationsIn the contemporary landscape of drug discovery, natural products continue to serve as an inexhaustible repository of molecular diversity and pharmacological innovation. Among the vast array of bioactive polyphenols, procyanidins have garnered significant attention due to their potent antioxidant, anti-inflammatory, and anti-carcinogenic properties. Specifically, Procyanidin A3, a doubly linked...
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Isolation and Characterization of Procyanidin A3 from Natural Sources: A Novel Lead for Biopharmaceutical ApplicationsIn the contemporary landscape of drug discovery, natural products continue to serve as an inexhaustible repository of molecular diversity and pharmacological innovation. Among the vast array of bioactive polyphenols, procyanidins have garnered significant attention due to their potent antioxidant, anti-inflammatory, and anti-carcinogenic properties. Specifically, Procyanidin A3, a doubly linked...
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Exploring the Biological Activity and Therapeutic Potential of Procyanidin A4 in Chemical BiopharmaceuticalsIn the rapidly evolving field of chemical biopharmaceuticals, natural polyphenols have garnered significant attention due to their intricate structures and diverse biological activities. Among these bioactive compounds, Procyanidin A2, a dimeric flavan-3-ol found in various plant sources such as grape seeds, cranberries, and cinnamon, stands out for its unique molecular architecture. Characterized...
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The Pharmacological Significance of Notoginsenoside T5 in Biopharmaceutical ApplicationsNotoginsenoside T5, a unique dammarane-type triterpenoid saponin isolated from the roots of Panax notoginseng (known as Sanqi or Tianqi), has emerged as a critical molecule in modern biopharmaceutical research. Unlike the more abundant ginsenosides Rb1 or Rg1, Notoginsenoside T5 is characterized by a distinctive sugar moiety at the C-3 and C-6 positions, which grants it exceptional pharmacological...
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Pseudoginsenoside Rg3(E): A Promising Lead in Chemical Biopharmaceuticals ResearchPseudoginsenoside Rg3(E), a rare dammarane-type triterpenoid saponin derived from the traditional medicinal plant Panax notoginseng , has emerged as a significant lead compound in the field of chemical biopharmaceuticals. Unlike its more abundant isomer, 20(R)-Rg3, the E-form exhibits distinct stereochemistry and enhanced biological activity, particularly in anti-angiogenesis and immunomodulation....
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Exploring the Biological Activity and Therapeutic Potential of Procyanidin A4 in Chemical BiopharmaceuticalsIn the rapidly evolving field of chemical biopharmaceuticals, natural polyphenols have garnered significant attention due to their intricate structures and diverse biological activities. Among these bioactive compounds, Procyanidin A2, a dimeric flavan-3-ol found in various plant sources such as grape seeds, cranberries, and cinnamon, stands out for its unique molecular architecture. Characterized...
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